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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454 Get Quote

For researchers, scientists, and drug development professionals utilizing Hexachloroethane-
13C as an internal standard or tracer, ensuring the quality and performance of this critical

reagent is paramount for accurate and reproducible results. This guide provides a comparative

overview of Hexachloroethane-13C performance against established commercial standards,

supported by detailed experimental protocols for its analytical determination.

Performance Benchmarks of Commercial
Hexachloroethane-13C
The quality of isotopically labeled compounds like Hexachloroethane-13C is primarily defined

by two key parameters: isotopic purity and chemical purity. These factors directly impact its

performance as an internal standard in quantitative analysis, particularly in sensitive techniques

like Gas Chromatography-Mass Spectrometry (GC-MS).

A representative example of a commercially available standard is presented in the table below,

based on data from leading suppliers. This table serves as a benchmark for evaluating the

performance of Hexachloroethane-13C from various sources.
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Parameter
Commercial Standard
Specification

Significance in
Performance

Isotopic Purity ≥ 99 atom % ¹³C[1]

A high isotopic enrichment

minimizes the contribution of

the labeled standard to the

signal of the unlabeled analyte,

ensuring accurate

quantification.

Chemical Purity ≥ 98%[1]

High chemical purity reduces

the presence of impurities that

could interfere with the

analysis, leading to a cleaner

baseline and more reliable

results.

CAS Number 93952-15-9[1][2]

Unique identifier for

Hexachloroethane-¹³C,

ensuring correct compound

identification.

Molecular Formula ¹³CCCl₆

Confirms the molecular

composition of the labeled

compound.

Experimental Protocols for Performance Evaluation
The primary analytical method for the determination of hexachloroethane and its isotopically

labeled analogue is Gas Chromatography (GC) coupled with either a Mass Spectrometer (MS)

or an Electron Capture Detector (ECD).[3] GC-MS is often preferred for its high selectivity and

ability to provide structural information.

Protocol: Quantification of Hexachloroethane using
Hexachloroethane-13C by GC-MS
This protocol outlines the general steps for using Hexachloroethane-13C as an internal

standard for the quantification of hexachloroethane in a sample matrix.
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1. Sample Preparation:

Accurately weigh a known amount of the sample.
Spike the sample with a known amount of a standard solution of Hexachloroethane-13C.
Extract the analytes from the sample matrix using an appropriate solvent (e.g., hexane,
dichloromethane) and a suitable extraction technique (e.g., liquid-liquid extraction, solid-
phase extraction).
Concentrate the extract to a final volume.

2. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:
Column: A non-polar or semi-polar capillary column, such as a (5%-Phenyl)-
methylpolysiloxane column (e.g., HP-5MS or equivalent), is typically used.[4]
Injector: Split/splitless or programmable temperature vaporizing (PTV) inlet.
Carrier Gas: Helium at a constant flow rate.
Oven Temperature Program: A temperature gradient is used to separate the analytes. A
typical program might start at a low temperature (e.g., 40°C), ramp up to a higher
temperature (e.g., 280°C), and hold for a period to ensure elution of all compounds.
Mass Spectrometer (MS) Conditions:
Ionization Mode: Electron Ionization (EI).
Acquisition Mode: Selected Ion Monitoring (SIM) is often used for quantitative analysis to
enhance sensitivity and selectivity. Monitor characteristic ions for both hexachloroethane and
Hexachloroethane-13C.
Hexachloroethane (C₂Cl₆): Monitor ions such as m/z 117, 119, 201.
Hexachloroethane-13C (¹³CCCl₆): Monitor the corresponding isotopologue ions, for
example, m/z 118, 120, 202.
Transfer Line Temperature: Typically set around 280-300°C.[4]
Ion Source Temperature: Typically set around 230°C.[4]

3. Data Analysis:

Integrate the peak areas of the selected ions for both the native hexachloroethane and the
Hexachloroethane-13C internal standard.
Calculate the response ratio of the analyte to the internal standard.
Quantify the concentration of hexachloroethane in the sample by comparing the response
ratio to a calibration curve prepared with known concentrations of hexachloroethane and a
constant concentration of the Hexachloroethane-13C internal standard.
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Visualizing the Workflow
The following diagrams illustrate the key processes involved in utilizing Hexachloroethane-
13C for quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexachloroethane-13C1 | CAS 93952-15-9 | LGC Standards [lgcstandards.com]

2. Hexachloroethane-13C1 | TRC-H290851-10MG | LGC Standards [lgcstandards.com]

3. atsdr.cdc.gov [atsdr.cdc.gov]

4. forensicresources.org [forensicresources.org]

To cite this document: BenchChem. [Benchmarking Hexachloroethane-13C: A Comparative
Guide to Commercial Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340454#benchmarking-hexachloroethane-13c-
performance-against-commercial-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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